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Compound of Interest

Compound Name: LY2955303

Cat. No.: B608730 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the preparation, storage, and handling

of a stock solution of LY2955303 in dimethyl sulfoxide (DMSO). LY2955303 is a potent and

selective non-peptide antagonist of the calcitonin gene-related peptide (CGRP) receptor.

Accurate preparation of stock solutions is critical for ensuring reproducible results in preclinical

research and drug development.

Chemical Properties and Data
LY2955303 is a small molecule inhibitor of the CGRP receptor, which is involved in signaling

pathways associated with pain and migraine.
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Property Value Source

IUPAC Name

(R)-N-(3-(7-methyl-1H-indazol-

5-yl)-1-(4-(1-

methylethyl)piperazin-1-yl)-1-

oxopropan-2-yl)-4-(2-oxo-1,2-

dihydroquinolin-3-yl)piperidine-

1-carboxamide

Molecular Formula C39H49N7O3

Molecular Weight 679.86 g/mol

Appearance Crystalline solid

Purity ≥98%

Solubility in DMSO ≥ 34 mg/mL (≥ 50 mM)

Experimental Protocol: Preparation of a 10 mM
LY2955303 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of LY2955303 in DMSO. This

concentration is a common starting point for serial dilutions to achieve desired working

concentrations for in vitro and in vivo experiments.

Materials:

LY2955303 powder

Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.7% purity

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips
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Procedure:

Equilibrate Reagents: Allow the LY2955303 powder and DMSO to come to room

temperature before use. This prevents condensation from forming on the compound and in

the solvent.

Weigh LY2955303: Accurately weigh a specific amount of LY2955303 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 6.80 mg of LY2955303.

Calculation: Molecular Weight (679.86 g/mol ) x Molar Concentration (0.010 mol/L) x

Volume (0.001 L) = 0.0067986 g = 6.80 mg.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing the

LY2955303 powder. For the example above, add 1 mL of DMSO.

Dissolve the Compound: Tightly cap the vial and vortex thoroughly until the LY2955303 is

completely dissolved. Gentle warming in a water bath (not to exceed 40°C) can aid in

dissolution if necessary. Visually inspect the solution to ensure there are no undissolved

particulates.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the compound.

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 month) or at

-80°C for long-term storage (up to 6 months). When ready to use, thaw an aliquot at room

temperature and vortex gently before making further dilutions.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the CGRP signaling pathway that LY2955303 antagonizes

and a typical experimental workflow for its use.
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To cite this document: BenchChem. [Application Note and Protocol: Preparation of
LY2955303 Stock Solution in DMSO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608730#preparing-ly2955303-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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